Vitamin D3 β-D-Glucuronide-d7
CAS No.:
Cat. No.: VC0208051
Molecular Formula: C₃₃H₄₅D₇O₇
Molecular Weight: 567.8
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C₃₃H₄₅D₇O₇ |
|---|---|
| Molecular Weight | 567.8 |
Introduction
Chemical Properties and Structural Characteristics
Molecular Composition
Vitamin D3 β-D-Glucuronide-d7 consists of 33 carbon atoms, 52 hydrogen atoms (including seven deuterium atoms), and seven oxygen atoms . The deuterium labeling significantly alters the isotopic profile of the compound, making it distinguishable from non-labeled analogs during analytical studies.
Structural Formula
The structural formula of Vitamin D3 β-D-Glucuronide-d7 incorporates the glucuronic acid moiety attached to the hydroxyl group of Vitamin D3. This conjugation enhances the compound's solubility in aqueous environments, facilitating its transport and excretion.
Stability
The inclusion of deuterium atoms confers increased stability to the molecule by reducing susceptibility to enzymatic degradation. This property is particularly advantageous for long-term studies requiring consistent tracking of metabolic pathways .
Physicochemical Properties
The compound exhibits a melting point consistent with other glucuronides and demonstrates sensitivity to light and temperature, necessitating careful handling during storage and experimental procedures .
Synthesis and Production
Synthetic Routes
The synthesis of Vitamin D3 β-D-Glucuronide-d7 involves the enzymatic conjugation of cholecalciferol with glucuronic acid in the presence of UDP-glucuronosyltransferase enzymes. Deuterium labeling is achieved through isotopic substitution during precursor synthesis.
Reaction Conditions
The reaction typically occurs in buffered aqueous solutions at physiological pH (approximately 7.4). Cofactors such as UDP-glucuronic acid are essential for catalyzing the conjugation process.
Industrial Production
On an industrial scale, recombinant enzymes are employed to enhance yield and efficiency. Purification steps such as chromatography are utilized to isolate the desired product with high purity (>90%) .
Biological Activity and Metabolic Pathways
Role in Metabolism
Vitamin D3 β-D-Glucuronide-d7 functions as a metabolite within the vitamin D pathway. It serves as an inactive storage form that can be reactivated through enzymatic hydrolysis mediated by beta-glucuronidases . This reactivation process allows the compound to participate in calcium homeostasis and other physiological functions.
Enzymatic Interactions
The metabolism of Vitamin D3 β-D-Glucuronide-d7 involves specific enzymes such as cytochrome P450 hydroxylases for hydroxylation and beta-glucuronidases for deconjugation. These interactions highlight the dynamic nature of glucuronides in regulating bioavailability.
Comparative Analysis with Other Metabolites
While glucuronide conjugates are less abundant than sulfated forms in circulation, they play a significant role in altering solubility and biological activity . For instance, circulating levels of glucuronidated metabolites like 25(OH)D3-glucuronide range between 1.36–2.4 ng/mL .
Research Applications
Pharmacokinetics Studies
The deuterium labeling of Vitamin D3 β-D-Glucuronide-d7 enables precise measurement of metabolic rates and distribution patterns within biological systems. These studies are crucial for understanding vitamin D metabolism under various physiological conditions.
Disease Models
Research utilizing this compound has provided insights into diseases such as osteoporosis and colon cancer, where vitamin D metabolism plays a pivotal role .
Analytical Techniques
Advanced techniques such as liquid chromatography-mass spectrometry (LC-MS/MS) are employed to quantify Vitamin D3 β-D-Glucuronide-d7 and its metabolites within biological samples . These methods leverage the distinct isotopic profile conferred by deuterium labeling.
Tables
Table 1: Physicochemical Properties of Vitamin D3 β-D-Glucuronide-d7
| Property | Value |
|---|---|
| Molecular Formula | C33H52O7 |
| Molecular Weight | ~567.8 g/mol |
| Melting Point | Temperature-sensitive |
| Solubility | Water-soluble |
| Stability | Enhanced by deuterium |
Table 2: Comparative Concentrations of Glucuronidated Metabolites
| Metabolite | Average Concentration (ng/mL) |
|---|---|
| Vitamin D3 β-D-Glucuronide-d7 | Not established |
| 25(OH)D3-glucuronide | 1.36–2.4 |
| Sulfated Metabolites | Higher than glucuronides |
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